Cas no 61415-48-3 (Naphtho[2,3-g]phthalazine-1,4-dione, 5-amino-2,3-dihydro-)

• Product name: Naphtho[2,3-g]phthalazine-1,4-dione, 5-amino-2,3-dihydro-
• CAS No: 61415-48-3
• MF: C₁₆H₁₁N₃O₂
• MW: 277.27744
• CID: 480341
• PubChem ID: 12307113

Naphtho[2,3-g]phthalazine-1,4-dione, 5-amino-2,3-dihydro- Chemical and Physical Properties

Names and Identifiers

• Naphtho[2,3-g]phthalazine-1,4-dione, 5-amino-2,3-dihydro-
• 5-amino-2,3-dihydronaphtho[2,3-g]phthalazine-1,4-dione
• 61415-48-3
• CTK2E0513
• DTXSID90486859

• Inchi： InChI=1S/C16H11N3O2/c17-14-11-6-9-4-2-1-3-8(9)5-10(11)7-12-13(14)16(21)19-18-15(12)20/h1-7H,17H2,(H,18,20)(H,19,21)
• InChI Key： SJFNUFLMDVKCIC-UHFFFAOYSA-N
• SMILES： C1=CC=C2C=C3C(=CC2=C1)C=C4C(=C3N)C(=O)NNC4=O

Computed Properties

• Exact Mass: 277.08523
• Monoisotopic Mass: 277.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 84.2Ų

Experimental Properties

• PSA: 84.22